Cas no 221910-81-2 (Cyclobutane-1,1-dicarboxylicacidmonoamide)

• Product Name: Cyclobutane-1,1-dicarboxylicacidmonoamide
• CAS No: 221910-81-2
• MF: C₉H₁₂ClNO₄S₂
• MW: 297.778879165649
• CID: 5037333
• Update Time: 2023-08-25

Cyclobutane-1,1-dicarboxylicacidmonoamide Chemical and Physical Properties

Names and Identifiers

• CYCLOBUTANE-1,1-DICARBOXYLICACIDMONOAMIDE
• Cyclobutane-1,1-dicarboxylicacidmonoamide

• Inchi： 1S/C9H12ClNO4S2/c1-6(12)7-5-8(10)16-9(7)17(13,14)11-3-4-15-2/h5,11H,3-4H2,1-2H3
• InChI Key： OWAGSOGIDXVFEM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)=O)=C(S1)S(NCCOC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 368
• XLogP3: 1.4
• Topological Polar Surface Area: 109